Cas no 1228947-20-3 (tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)-cyclohexylcarbamate)

• Product Name: tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)-cyclohexylcarbamate
• CAS No: 1228947-20-3
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• MDL: MFCD23106534
• CID: 5157782
• Update Time: 2025-11-01

tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)-cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)-cyclohexylcarbamate
• tert-butyl N-[4-(oxan-4-ylamino)cyclohexyl]carbamate
• tert-Butyl (trans-4-((tetrahydro-2H-pyran-4-yl)amino)cyclohexyl)carbamate
• tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)cyclohexylcarbamate
• tert-Butyl(trans-4-((tetrahydro-2H-pyran-4-yl)amino)cyclohexyl)carbamate
• Carbamic acid, N-[trans-4-[(tetrahydro-2H-pyran-4-yl)amino]cyclohexyl]-, 1,1-dimethylethyl ester

• MDL： MFCD23106534
• Inchi： 1S/C16H30N2O3/c1-16(2,3)21-15(19)18-13-6-4-12(5-7-13)17-14-8-10-20-11-9-14/h12-14,17H,4-11H2,1-3H3,(H,18,19)
• InChI Key： ITOPAWCSWDKAHS-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 327
• XLogP3: 2.2
• Topological Polar Surface Area: 59.6

Additional information on tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)-cyclohexylcarbamate

Introduction to Tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)-cyclohexylcarbamate (CAS No: 1228947-20-3)

Tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)-cyclohexylcarbamate, identified by its CAS number 1228947-20-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research in drug discovery and development.

The molecular structure of Tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)-cyclohexylcarbamate features a cyclohexane ring substituted with an amine group linked to a tetrahydropyran moiety, further modified by a carbamate group at the 4-position. This intricate arrangement contributes to its unique chemical properties and reactivity, which are being explored for various therapeutic applications.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical use, as enantiomeric purity can significantly influence the efficacy and safety of drug candidates. The stereochemistry of Tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)-cyclohexylcarbamate is specifically highlighted by the (1R*,4R*) configuration, which is critical for its biological activity. Research has demonstrated that such stereochemical specificity can lead to enhanced binding affinity and reduced side effects when compared to racemic mixtures.

The pharmacological potential of Tert-Butyl (1R*,4R*)-4-(tetrahydro-2H-pyran-4-ylamino)-cyclohexylcarbamate has been investigated in several preclinical studies. Its structural features suggest possible interactions with biological targets involved in inflammation, pain management, and neurodegenerative diseases. For instance, the presence of a tetrahydropyran ring may facilitate binding to certain enzyme or receptor sites, while the carbamate group could modulate metabolic pathways relevant to these conditions.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have leveraged its unique chemical scaffold to design derivatives with improved pharmacokinetic profiles and target specificity. The use of computational modeling and high-throughput screening techniques has accelerated the identification of promising analogs, further highlighting the significance of Tert-butyl (1R*,4R*) - 4 - (tetrahydro - 2H - pyran - 4 - yl - amino) - cyclohexylcarbamate as a key intermediate in medicinal chemistry.

The synthesis of Tert-butyl (1R*,4R*) - 4 - (tetrahydro - 2H - pyran - 4 - yl - amino) - cyclohexylcarbamate presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol during its preparation underscores the importance of advanced synthetic methodologies. Recent advancements in asymmetric catalysis have enabled more efficient and scalable production processes, making it feasible to explore its biological potential on a larger scale.

From a regulatory perspective, the development of new pharmaceutical compounds like Tert-butyl (1R*,4R*) - 4 - (tetrahydro - 2H - pyran - 4 - yl - amino) - cyclohexylcarbamate must adhere to stringent guidelines to ensure safety and efficacy. Preclinical studies are essential for evaluating its pharmacological effects, toxicity profiles, and potential interactions with other drugs. These studies provide critical data for regulatory submissions and help determine the appropriate dosage and administration routes for clinical trials.

The integration of modern biotechnological approaches has also enhanced our understanding of how Tert-butyl (1R*,4R*) - 4 - (tetrahydro - 2H - pyran - 4 - yl - amino) - cyclohexylcarbamate interacts with biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectrometry have provided detailed insights into its molecular structure and dynamics. These tools are indispensable for elucidating mechanisms of action and optimizing drug-like properties.

Future research directions may focus on exploring the therapeutic applications of Tert-butyl (1R*,4R*) - 4 -(tetrahydro-H-pyran-ylamino)-cyclohexylcarbamate in areas such as oncology, immunology, and metabolic disorders. Its structural versatility allows for modifications that could tailor its activity toward specific disease pathways. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical industries will be crucial in translating these findings into clinical practice.

The economic impact of compounds like Tert-butyl (1R*,4R*) -(tetrahydro-H-pyran-ylamino)-cyclohexylethoxymethyl carbamate cannot be overstated. The pharmaceutical sector invests billions annually in drug discovery programs, with many targeting unmet medical needs. The success stories derived from similar molecules underscore their value in addressing complex diseases through innovative chemical solutions.

In conclusion, Tert-butyl(1 R *, 4 R *) – – tetrahydropyranyl – amino – cyclohexylethoxymethyl carbamate(CAS NO:12289<0xE9><0xA9><0x97>-20<0xE2><0x82><0x83>) represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique structure, stereochemistry,and pharmacological potential position it as a cornerstone compound in ongoing research efforts aimed at developing next-generation therapeutics.